Cas no 64908-89-0 (2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-)

• Product name: 2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-
• CAS No: 64908-89-0
• MF: C₁₄H₁₂N₂O
• MW: 224.25788
• CID: 504229
• PubChem ID: 3049495

2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-aminophenyl)-1-pyridin-2-ylprop-2-en-1-one
• 2-Propen-1-one,3-(3-aminophenyl)-1-(2-pyridinyl)-
• 3-(3-Aminophenyl)-1-(2-pyridinyl)-2-propen-1-one
• 64908-89-0
• DTXSID701236807

• Inchi： InChI=1S/C14H12N2O/c15-12-5-3-4-11(10-12)7-8-14(17)13-6-1-2-9-16-13/h1-10H,15H2
• InChI Key： IRWVLYKXFLOCOQ-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C(=O)C=CC2=CC(=CC=C2)N

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56

Experimental Properties

• Density: 1.21
• Boiling Point: 447.6°C at 760 mmHg
• Flash Point: 224.5°C
• Refractive Index: 1.672
• PSA: 55.98